Acetic acid, [bis(2,2,2-trifluoroethoxy)phosphinyl]bromo-, methyl ester

• IUPAC Name: methyl 2-[bis(2,2,2-trifluoroethoxy)phosphoryl]-2-bromoacetate
• InChI: InChI=1S/C7H8BrF6O5P/c1-17-5(15)4(8)20(16,18-2-6(9,10)11)19-3-7(12,13)14/h4H,2-3H2,1H3
• InChI Key: MMHNTPNKYFALAL-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C(P(=O)(OCC(F)(F)F)OCC(F)(F)F)Br
• Molecular Formula: C7H8BrF6O5P
• DSSTOX Substance ID: DTXSID00472329
• Molecular Weight: 397.00 g/mol
• CAS RN: 287481-44-1

Description

Acetic acid, [bis(2,2,2-trifluoroethoxy)phosphinyl]bromo-, methyl ester, also known as BTBPO, is a chemical compound that has gained significant attention in scientific research due to its unique properties. BTBPO is a phosphorus-containing compound that has been synthesized using various methods.

Scientific Research Applications

• Chemotherapeutic Applications :

  • Novel silver complexes, including those with ester derivatives similar to the acetic acid compound , have shown significant antitumor activity, particularly against small-cell lung carcinoma (SCLC) cells. These compounds are more effective than traditional drugs like cisplatin in some cancer cell lines (Pellei et al., 2023).

• Synthesis and Characterization of Novel Compounds :

  • Research has been conducted on the facile synthesis of bis‐α‐aminoalkylphosphinates, which involves the creation of esters from similar acetic acid derivatives (Drąg et al., 2006).
  • Studies on the synthesis of sterically hindered bis(pentachlorophenyl)acetic acid and derived stable free radicals have also been conducted. These research efforts involve the synthesis of acetic acid esters and their transformation into free radicals (O'neill et al., 1992).

• Antimicrobial and Antitumor Potential :

  • Copper complexes based on ester derivatives of bis(pyrazol-1-yl)acetate ligands, similar to the acetic acid derivative, have shown significant in vitro antitumor activity. They are effective against a range of human cancer cell lines and can overcome cisplatin resistance (Pellei et al., 2022).

• Material Science and Chemistry Applications :

  • Research has been carried out on the synthesis of bis(9-fluorenylmethyl)phosphite, which involves the N-phosphorylation of various amino acid methyl esters. This research is closely related to the manipulation and study of acetic acid derivatives (Wu et al., 2005).